Cas no 255051-14-0 (4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride)

• Product Name: 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride
• CAS No: 255051-14-0
• MF: C₁₂H₁₅ClF₃N
• MW: 265.702412843704
• MDL: MFCD02178914
• CID: 246775
• PubChem ID: 21936970
• Update Time: 2025-10-30

4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-(Trifluoromethyl)phenyl)piperidine hydrochloride
• 4-(2-TRIFLUOROMETHYL)PHENYL)PIPERIDINE HYDROCHLORIDE
• 4-[2-(trifluoromethyl)phenyl]Piperidine hydrochloride
• Piperidine,4-[2-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 2-trifluoromethylphenyl piperidine hydrochloride
• RW1115
• 4-(2-(TRIFLUOROMETHYL)PHENYL)PIPERIDINE HCL
• 4-(2-trifluoromethyl-phenyl)-piperidine hydrochloride
• BZYIRYKJNSACFP-UHFFFAOYSA-N
• SY023760
• ST2417940
• AB0069336
• Z1428158224
• 4-(2-Trifluoromethylphenyl)piperidine HCl
• CHEMBL2011554
• 4-(2-Trifluoromethylphenyl)Piperidinium Chloride
• MFCD02178914
• FT-0647032
• AMY38124
• 4-[2-(trifluoromethyl)phenyl]piperidine;hydrochloride
• 4-(2-trifluoromethylphenyl)-piperidine hydrochloride, AldrichCPR
• 255051-14-0
• SB36213
• SCHEMBL307161
• 4-(2-(trifluoromethyl)phenyl)piperidinehydrochloride
• CS-W002894
• 4-[2-(Trifluoromethyl)phenyl]piperidine--hydrogen chloride (1/1)
• DS-12489
• EN300-108648
• AKOS016004439
• 4-(2- trifluoromethyl-phenyl)-piperidine hydrochloride
• DTXSID70620370
• 4-((2-TRIFLUOROMETHYL)PHENYL)PIPERIDINE HYDROCHLORIDE
• 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride

• MDL： MFCD02178914
• Inchi： 1S/C12H14F3N.ClH/c13-12(14,15)11-4-2-1-3-10(11)9-5-7-16-8-6-9;/h1-4,9,16H,5-8H2;1H
• InChI Key： BZYIRYKJNSACFP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC=CC=1C1CCNCC1)(F)F

Computed Properties

• Exact Mass: 265.08500
• Monoisotopic Mass: 265.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 305.1℃ at 760 mmHg
• PSA: 12.03000
• LogP: 4.30320

4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride

4-[2-(Trifluoromethyl)Phenyl]Piperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 255051-14-0, commonly referred to as 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in research.

The chemical structure of 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride is characterized by a piperidine ring fused with a phenyl group substituted with a trifluoromethyl moiety. The trifluoromethyl group introduces electronic effects that can influence the compound's reactivity and bioavailability. This structure makes it a versatile candidate for various chemical modifications and functionalizations, which are often explored in medicinal chemistry.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of CNS (Central Nervous System) agents and anticonvulsants. The trifluoromethylphenyl substituent in this compound has been shown to enhance lipophilicity, which is crucial for crossing biological membranes and achieving desired pharmacokinetic profiles. Researchers have also investigated the role of this compound in modulating ion channels, which are critical targets for treating neurological disorders.

In terms of synthesis, the preparation of 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride involves a multi-step process that typically includes nucleophilic substitution and Friedel-Crafts alkylation reactions. These methods have been optimized to improve yield and purity, ensuring that the compound meets pharmaceutical standards. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

Pharmacologically, this compound exhibits interesting properties such as high potency and selectivity towards certain receptors. Preclinical studies have demonstrated its efficacy in animal models of epilepsy and anxiety, suggesting potential therapeutic applications. Furthermore, its ability to interact with voltage-gated sodium channels has positioned it as a promising lead compound for developing next-generation antiepileptic drugs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride to various drug targets with greater accuracy. Molecular docking studies have revealed key interactions that contribute to its bioactivity, providing insights into structure-activity relationships (SAR). These findings are instrumental in guiding further optimization efforts to enhance therapeutic efficacy and reduce off-target effects.

In conclusion, 4-[2-(trifluoromethyl)phenyl]piperidine hydrochloride represents a valuable asset in contemporary drug discovery research. Its unique chemical structure, coupled with promising pharmacological properties, continues to drive innovative studies aimed at unlocking its full potential in treating neurological disorders and beyond.